Cas no 24455-25-2 (bis(4-chlorothiophenyl)oxalate)

• Product Name: bis(4-chlorothiophenyl)oxalate
• CAS No: 24455-25-2
• MF: C₁₄H₈Cl₂O₂S₂
• MW: 343.248119354248
• CID: 913109
• PubChem ID: 520129
• Update Time: 2025-04-19

bis(4-chlorothiophenyl)oxalate Chemical and Physical Properties

Names and Identifiers

• bis(4-chlorothiophenyl)oxalate
• 1-S,2-S-bis(4-chlorophenyl) ethanebis(thioate)
• 1,2-bis(4-chlorophenylthio)ethane-1,2-dione
• 1,2-dithio-oxalic acid S,S'-bis-(4-chloro-phenyl ester)
• 1,2-Dithio-oxalsaeure-S,S'-bis-(4-chlor-phenylester)
• AC1LATRE
• AG-E-72893
• CTK4F3710
• Dithiooxalsaeure-S,S-bis-(4-chlor-phenylester)
• S,S-bis(4-chlorophenyl) dithiooxalate
• AKOS024370944
• NDEFWMFSVXHDCR-UHFFFAOYSA-N
• DTXSID60334257
• 24455-25-2

• Inchi： 1S/C14H8Cl2O2S2/c15-9-1-5-11(6-2-9)19-13(17)14(18)20-12-7-3-10(16)4-8-12/h1-8H
• InChI Key： NDEFWMFSVXHDCR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC(C(=O)SC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 341.93444
• Monoisotopic Mass: 341.9342772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 445.7°C at 760 mmHg
• Flash Point: 223.4°C
• Refractive Index: 1.687
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenol esters